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Compound of Interest

Compound Name: Phospho-L-Tyrosine Disodium Salt

CAS No.: 1610350-91-8

Cat. No.: B8242312

Get Quote

Executive Summary: The Instability Variable in
Kinase Research
In the high-stakes arena of signal transduction research, O-Phospho-L-tyrosine (pTyr) is more

than a metabolite; it is the fundamental calibrator for quantifying receptor tyrosine kinase (RTK)

activity and validating SH2/PTB domain interactions.[1][2] However, pTyr is chemically distinct

from phosphoserine and phosphothreonine due to the lability of its phenol-phosphate ester

bond.[1]

A common failure mode in kinase assays and antibody validation is not the biological sample,

but the degradation of the pTyr standard itself. This guide evaluates commercial sources of

pTyr, establishes a rigorous "Self-Validating" quality control framework, and provides the

technical grounding necessary to distinguish between high-fidelity signal and background

noise.
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When evaluating commercial sources, "Purity" is an insufficient metric.[1] You must evaluate

the Salt Form, Water Content, and Trace Phosphate levels.[1][2]

Comparative Specification Analysis
The following table summarizes the technical specifications from three major tier-1 suppliers.

Note the divergence in storage recommendations, which often reflects packaging integrity

rather than chemical difference.
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Feature
Sigma-Aldrich

(Merck)

Cayman

Chemical
Chem-Impex

Technical

Implication

Catalog / Grade

P9405

(Research

Grade)

23064 03810

CAS 21820-51-9 21820-51-9 21820-51-9

Identity: Ensure

you are not

buying the

disodium salt

(different MW).[1]

[2]

Purity (HPLC) 99.0% 95% 97%

Assay Noise:

<98% is risky for

MS standards

due to ion

suppression.[1]

[2]

Form
Free Acid

(Crystalline)
Crystalline Solid Powder

Free acid is less

soluble than Na+

salts but more

stable in dry

storage.[1][2]

Storage -20°C -20°C 4°C

Stability: -20°C is

preferred to

arrest slow

hydrolysis from

trace moisture.[1]

[2]

Solubility 50 mg/mL (1M

HCl)

PBS (pH 7.[1]

[2]2)

Water (variable) Protocol Critical:

Must be

dissolved in

acidic/basic

buffer, not

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/sigma/p9405
https://pubchem.ncbi.nlm.nih.gov/compound/Phospho-L-tyrosine
https://www.sigmaaldrich.com/JP/ja/product/sigma/p9405
https://pubchem.ncbi.nlm.nih.gov/compound/Phospho-L-tyrosine
https://www.sigmaaldrich.com/JP/ja/product/sigma/p9405
https://pubchem.ncbi.nlm.nih.gov/compound/Phospho-L-tyrosine
https://www.sigmaaldrich.com/JP/ja/product/sigma/p9405
https://pubchem.ncbi.nlm.nih.gov/compound/Phospho-L-tyrosine
https://www.sigmaaldrich.com/JP/ja/product/sigma/p9405
https://pubchem.ncbi.nlm.nih.gov/compound/Phospho-L-tyrosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8242312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


neutral water.[1]

[2]

The "Hidden" Variable: Free Phosphate
Commercial pTyr standards often contain 0.5% – 2.0% free inorganic phosphate (

) as a manufacturing byproduct or degradation artifact.[1][2] In Malachite Green phosphatase
assays, this background signal can obliterate the assay window, leading to false-negative
inhibition data.[1][2]

Mechanism of Instability[1]
To handle pTyr correctly, one must understand its degradation pathway. Unlike aliphatic

phosphates (pSer/pThr), the aromatic phosphate ester is susceptible to acid-catalyzed

hydrolysis and phosphatase cleavage.[1][2]

Accelerating Factors
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Figure 1: The hydrolysis pathway of Phosphotyrosine.[1][2][3] Note that the breakdown product,

L-Tyrosine, has significantly lower solubility in neutral aqueous buffers, often leading to visible

precipitation that alters concentration.
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Do not assume a commercial standard is accurate upon arrival.[1][2] Use these protocols to

validate the material.

Protocol A: The "Self-Validating" Solubilization Strategy
Rationale: pTyr free acid is poorly soluble in water (approx.[1][2] 0.5 mg/mL) but highly soluble

in acid or base.[1][2] Neutral pH attempts often result in micro-suspensions that cause

concentration errors.[1][2]

Weighing: Weigh 10 mg of pTyr standard into a microcentrifuge tube.

Primary Solubilization: Add 100 µL of 1 M NH₄OH (Ammonium Hydroxide). Vortex until

completely clear.[1][2]

Mechanism:[1][2] Converts free acid to the ammonium salt instantly.[1]

Dilution: Dilute to final volume (e.g., 10 mL) with 50 mM HEPES (pH 7.5).

Verification: Check pH. It should be near neutral. If the solution turns cloudy, the

concentration is too high for the pH; add more base or dilute further.

Aliquot & Freeze: Store at -80°C. Do not refreeze.

Protocol B: Purity Assessment via HPLC-UV
Rationale: Detects free Tyrosine impurity.[1][2]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 5 µm, 4.6 x 150 mm.[1][2]

Mobile Phase A: 0.1% TFA in Water.[1][2]

Mobile Phase B: 0.1% TFA in Acetonitrile.[1][2]

Gradient: 0% B to 10% B over 15 minutes. (Tyrosine and pTyr are very polar).[1][2]

Detection: UV at 275 nm.[1][2]

Expected Result:
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pTyr: Elutes early (approx. 2-3 min) due to the phosphate group's polarity.[1][2]

L-Tyr: Elutes later (approx. 5-6 min).

Calculation: Area(pTyr) / [Area(pTyr) + Area(Tyr)] × 100.[1][2]

Protocol C: Inorganic Phosphate Contamination Check
Rationale: Critical for Phosphatase (PTP) assay calibration.[1][2]

Prepare a 100 µM solution of the pTyr standard.[1][4]

Add 50 µL to a clear 96-well plate.

Add 100 µL Malachite Green Reagent (e.g., Sigma MAK307).[1][2]

Incubate 30 mins at RT.

Measure Absorbance at 620 nm.[1][2]

Pass Criteria: OD should be equivalent to < 2 µM Phosphate standard (i.e., < 2% free

phosphate).

Application-Specific Recommendations
For Western Blot Blocking (Antibody Validation)

Requirement: High quantity, moderate purity.

Recommendation: Use Sigma P9405 or Chem-Impex.[1][2]

Method: Incubate the primary anti-phosphotyrosine antibody (e.g., Clone 4G10) with 1–10

mM pTyr standard for 30 mins prior to adding to the membrane.[1]

Success Metric: Complete disappearance of bands confirms specificity.[1][2]

For Mass Spectrometry (LC-MS/MS) Standards
Requirement: Highest Purity, Ammonium salt preferred (volatile).[1][2]
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Recommendation:Cayman Chemical or specialized peptide synthesis houses (e.g.,

Bachem).[1][2]

Caution: Avoid Sodium salts (disodium pTyr) as Na+ adducts suppress ionization in

electrospray sources.[1][2]

For Kinase/Phosphatase Kinetics[1][5][6][7]
Requirement: Precise concentration, low free phosphate.[1]

Recommendation: Buy Free Acid form and solubilize using Protocol A.

Why: Commercial "Sodium Salt" preparations often contain variable hydration states (

), making precise molarity calculations difficult without Quantitative NMR (qNMR).[1][2]

Decision Logic for Researchers
Use this workflow to select the correct standard and validation path.
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Figure 2: Selection and validation workflow based on experimental intent.

References
Hunter, T. (1982).[1][5] Phosphotyrosine - a new protein modification.[1][2][5] Trends in

Biochemical Sciences. Link[1][2]

Sigma-Aldrich. (n.d.).[1][2] O-Phospho-L-tyrosine Product Specification (P9405).[1][2] Link[1]

[2]

Cayman Chemical. (n.d.).[1][2][5] O-Phospho-L-Tyrosine Product Insert. Link

BenchChem. (2025).[1][2] Comparative Analysis: O-phospho-L-tyrosine vs. Non-

Hydrolyzable Mimetics. Link[1][2]

National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary

for CID 30819, Phospho-L-tyrosine.[1][2] Link[1][2]

Cell Biolabs, Inc. (n.d.).[1][2] Tyrosine Assay Kit Protocol (Metabolic Assays). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8242312/docs#benchmarking-phospho-l-tyrosine-
standards-a-technical-evaluation-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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